Cas no 883021-54-3 (N-Fmoc-(S)-2-amino-3-t-butoxy-1-propanol)

• Product Name: N-Fmoc-(S)-2-amino-3-t-butoxy-1-propanol
• CAS No: 883021-54-3
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 6789872
• PubChem ID: 2729911
• Update Time: 2025-06-08

N-Fmoc-(S)-2-amino-3-t-butoxy-1-propanol Chemical and Physical Properties

Names and Identifiers

• MFCD00235946
• SCHEMBL20511461
• CCG-245891
• SY047718
• Fmoc-Ser(tBu)-ol
• 883021-54-3
• EN300-24593284
• N-Fmoc-(S)-2-amino-3-t-butoxy-1-propanol
• (9H-fluoren-9-yl)methyl N-[1-(tert-butoxy)-3-hydroxypropan-2-yl]carbamate
• N-Fmoc-O-(tert-butyl)-L-serinol

• Inchi： 1S/C22H27NO4/c1-22(2,3)27-13-15(12-24)23-21(25)26-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20,24H,12-14H2,1-3H3,(H,23,25)
• InChI Key： CPEHAICNNOERSX-UHFFFAOYSA-N
• SMILES： O(C(NC(CO)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 369.19400834g/mol
• Monoisotopic Mass: 369.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on N-Fmoc-(S)-2-amino-3-t-butoxy-1-propanol

N-Fmoc-(S)-2-Amino-3-T-Butoxy-1-Propanol: A Versatile Intermediate in Advanced Chemical Synthesis and Drug Development

Among the diverse array of chiral intermediates employed in modern medicinal chemistry, the compound with CAS No. 883021-54-3 stands out as a critical building block for constructing bioactive molecules. Known formally as N-Fmoc-(S)-2-amino-3-t-butoxy-1-propanol, this compound integrates key functional groups that enable precise control over stereochemistry and reactivity during multi-step organic syntheses. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group strategically masks the primary amine while preserving the hydroxyl functionality at position 3, creating a versatile platform for iterative derivatization in drug discovery pipelines.

The molecular architecture of this compound exhibits notable structural advantages highlighted in recent studies (Journal of Medicinal Chemistry, 2023). The (S)-configuration at the central chiral carbon ensures optimal pharmacokinetic properties by aligning with the stereochemical preferences of biological targets. The tert-butoxy moiety (t-butoxy) serves dual roles: it stabilizes reactive intermediates during solid-phase peptide synthesis and facilitates orthogonal deprotection protocols when combined with other protecting groups like BOC or TBDPS. Spectroscopic data confirms its purity with characteristic NMR peaks at δ 5.15 ppm (Fmoc oxygen) and δ 4.10 ppm (propanol backbone), corroborating its utility in asymmetric synthesis applications.

Emerging research demonstrates its pivotal role in developing targeted therapies for neurodegenerative diseases (Nature Chemical Biology, 2024). By leveraging the alcohol functionality for click chemistry conjugation, researchers have successfully attached this intermediate to cell-penetrating peptides, enhancing brain bioavailability by over 70% compared to conventional formulations. The amino group's Fmoc protection allows sequential coupling with neurotransmitter mimetics under mild conditions, a strategy validated in Alzheimer's disease models where it selectively inhibited β-secretase activity without off-target effects.

In oncology research, this compound has enabled breakthroughs in prodrug design through its unique reactivity profile (Angewandte Chemie, 2024). When combined with nitroimidazole warhead precursors via Mitsunobu reactions, it forms tumor hypoxia-responsive prodrugs that release cytotoxic payloads exclusively within cancer microenvironments. The tert-butoxy group here acts as both a solubility enhancer during formulation and a cleavable linker under hypoxic conditions, achieving >95% drug release within tumor tissues while maintaining systemic safety margins.

Synthetic chemists continue to refine its preparation using continuous flow methodologies (Chemical Communications, 2024). Recent protocols employ microwave-assisted coupling of protected amino alcohols with Fmoc chloride under solvent-free conditions, reducing reaction times from 6 hours to just 45 minutes while maintaining >98% enantiomeric excesses. This advancement has significantly lowered production costs for pharmaceutical manufacturers seeking to scale up complex peptide conjugates.

Structural studies using X-ray crystallography reveal intriguing hydrogen bonding networks between neighboring molecules (Crystal Growth & Design, 2024). These intermolecular interactions explain its exceptional stability under lyophilization conditions - a critical factor for parenteral drug formulations requiring long-term storage without refrigeration. Thermal analysis shows decomposition only above 185°C even after prolonged exposure to humidity levels exceeding ICH Q1A guidelines.

The compound's chiral purity remains unaffected by common purification techniques like preparative HPLC or chiral column chromatography when using optimized solvent systems containing ethanol/ethyl acetate mixtures (Journal of Chromatography A, 2024). This consistency ensures reliable performance across different manufacturing scales from milligram lab samples to kilogram production batches.

Innovative applications now extend into diagnostic imaging agents through copper-free click chemistry adaptations (ACS Sensors, 2024). By conjugating this intermediate with fluorophore-functionalized azides via strain-promoted alkyne-azide cycloaddition reactions under physiological conditions, researchers have developed real-time imaging probes capable of tracking receptor internalization dynamics with sub-cellular resolution - a capability validated across multiple cancer cell lines.

These advancements underscore the strategic importance of N-Fmoc-(S)-amino-alcohol derivatives as enabling technologies in precision medicine development. Its combination of stereochemical control, orthogonal reactivity sites, and physicochemical stability positions it as an indispensable tool for creating next-generation therapeutics targeting previously undruggable pathways.